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Compound of Interest

Compound Name: MM-102 trifluoroacetate
Cat. No.: B12509840
Get Quote
\ J

Executive Summary & Scientific Rationale

Do not treat MM-102 solely as a generic chemical salt. Effective disposal of MM-102
Trifluoroacetate requires addressing a "Dual Hazard" profile:

» Biological Potency: MM-102 is a high-affinity peptidomimetic inhibitor of the MLL1-WDR5
protein-protein interaction (IC50 = 2.4 nM) [1, 2].[1][2][3] As an epigenetic modulator capable
of altering gene expression (specifically HoxA9 and Meis-1), it must be handled with the rigor
reserved for high-potency pharmaceutical ingredients (HPAPISs).[4][1]

o Chemical Persistence: The trifluoroacetate (TFA) counter-ion introduces a fluorinated moiety.
[1] The carbon-fluorine bond is exceptionally stable, rendering standard biological waste
treatment ineffective.[1] Improper disposal risks environmental persistence and aquatic
toxicity [3].[1][5][6]

Core Directive: All waste streams containing MM-102 must be routed for high-temperature
incineration.[4][1] Down-the-drain disposal is strictly prohibited.[4][1]

Hazard Identification & Safety Data
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The following data summarizes the critical safety parameters derived from standard Safety
Data Sheets (SDS) and chemical properties.

Parameter Specification Operational Implication

Use for waste manifesting.[4]

CAS Number 1417329-24-8 o
] Fluorinated Peptidomimetic Acidic in solution; resistant to
Chemical Nature ) )
Salt biodegradation.[4][1]
Signal Word DANGER High vigilance required.[4][1][5]

Causes severe skin burns/eye

damage; harmful to aquatic life

Hazard Statements H314, H318, H412 _ _
with long-lasting effects [4].[4]
[1]
Potential
] ] ] reproductive/developmental
Target Organ Epigenetic Machinery (MLL1) ) ) o
toxin (precautionary principle).
[4]
o ) ) Potential hydrolysis of non-
Acidity Low pH (in aqueous solution)

resistant containers.[4]

Disposal Workflow & Decision Logic

The following protocol ensures compliance with RCRA (US) and REACH (EU) standards for
halogenated organic waste.

3.1. Solid Waste (Trace Contaminated)[1]

o Items: Weighing boats, pipette tips, dry empty vials, contaminated gloves.[4][1]
e Protocol:

o Do not place in general trash or standard "glass bins."[1]
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o Collect in a dedicated wide-mouth HDPE container labeled "Solid Hazardous Waste:
Fluorinated Organics."[1]

o Double-bagging is mandatory to prevent fine powder dispersion during
compaction/transport.[1]

3.2. Liquid Waste (Stock Solutions & Aliquots)[1]

e Items: Expired stock solutions (DMSO/Water), reaction mixtures.[1]
e Protocol:

o Segregation: Pour into the Halogenated Solvent Waste stream. Do not mix with non-
halogenated solvents (e.g., pure Acetone/Methanol waste), as this complicates the
incineration process and increases disposal costs.[1]

o Container Compatibility: Ensure the waste container is HDPE or Glass.[1] Avoid metal
containers due to the potential corrosivity of the TFA salt over time.[1]

o Labeling: clearly mark the tag with "MM-102 (MLL1 Inhibitor) - Contains Fluorine."[1]

3.3. Visual Decision Tree

The following diagram illustrates the operational logic for segregating MM-102 waste streams.
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MM-102 Waste Generated

Determine Physical State

Dry/Contaminated Items \ Solutions/Suspensions

SOLID WASTE LIQUID WASTE
(Powder, Wipes, Tips) (Stock Solutions, Media)
Double Bag in Segregate to
Clear Polyethylene Halogenated Waste Stream

Container: Solid Hazardous Container: Halogenated Solvents
(Yellow/Red Tag) (HDPE/Glass Only)

High-Temperature Incineration
(>1100°C for C-F bond cleavage)

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and destruction of MM-102 waste.[4][1] Note the
convergence on high-temperature incineration to ensure destruction of the fluorinated motif.

Emergency Procedures: Spill Management

In the event of a spill, immediate containment is necessary to prevent surface contamination
and aerosolization.[1]

o Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, safety goggles, and a
lab coat.[1] If the spill is powder >50mg, use a N95/P100 respirator.[1]
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¢ Containment:

o Powder: Cover with a damp paper towel to prevent dust generation.[1] Do not dry sweep.

[11[5]
o Liquid: Absorb with an inert material (Vermiculite or chemically treated absorbent pads).[1]
e Decontamination:

o Wipe the surface with a 10% Sodium Bicarbonate (NaHCO3) solution.[1] This neutralizes
any residual acidity from the TFA component [5].[1]

o Follow with a water rinse, then 70% Ethanol.[1]

o Disposal: Place all cleanup materials into the "Solid Hazardous Waste" bin described in
Section 3.1.

Regulatory & Compliance Notes

o EPA (USA): While MM-102 is not explicitly P-listed, it should be treated as a "Characteristic
Waste" if the pH is < 2 (Code D002).[4][1] Due to the fluorine content, it is best practice to
code it under FOO1/F002 (Spent Halogenated Solvents) if dissolved in organic solvents, or
generic hazardous waste [6].[1]

e EU (REACH): Fluorinated compounds are under increasing scrutiny.[1] Ensure disposal via a
licensed contractor capable of handling halogenated organics to prevent PFAS-like
accumulation in water systems.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [MM-102 Trifluoroacetate: Safe Handling & Disposal
Protocol[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12509840/docs#mm-102-trifluoroacetate-safe-
handling-disposal-protocol-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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